Cas no 2137585-26-1 (6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2137585-26-1
• MF: C₈H₉Cl₃N₂O
• MW: 255.52885890007
• CID: 6089383
• PubChem ID: 165874875
• Update Time: 2025-07-20

6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2137585-26-1
• 6-ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one
• EN300-790336
• 6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C8H9Cl3N2O/c1-3-5-4(2)6(14)13-7(12-5)8(9,10)11/h3H2,1-2H3,(H,12,13,14)
• InChI Key： XJSQUXKBZNNUFX-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(CC)=C(C)C(N1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 253.978046g/mol
• Monoisotopic Mass: 253.978046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one

Comprehensive Analysis of 6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137585-26-1)

The compound 6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137585-26-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trichloromethyl group and the dihydropyrimidinone core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the rising demand for novel small-molecule therapeutics in treating complex diseases.

In recent years, the search for sustainable synthetic methodologies has driven interest in compounds like 6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one. The trichloromethyl moiety is known for its reactivity, which can be leveraged in cascade reactions and multicomponent syntheses. This aligns with the growing trend of green chemistry, where efficiency and minimal waste are prioritized. Laboratories worldwide are exploring its use in catalyzed transformations, a topic frequently searched in academic databases and AI-driven research tools.

The dihydropyrimidinone scaffold, a key component of this compound, is widely recognized for its bioactivity. It shares structural similarities with Biginelli reaction products, which are often investigated for their antimicrobial and anti-inflammatory properties. This connection has led to increased queries about its potential in drug repurposing and targeted therapy, especially in the context of personalized medicine. The compound’s ethyl and methyl substituents further enhance its lipophilicity, a critical factor in bioavailability optimization.

From an industrial perspective, 6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one is also being studied for its role in material science. Its ability to act as a precursor for functionalized polymers has sparked interest in sectors like coatings and adhesives. This versatility addresses the current market demand for high-performance materials, a frequently searched term in engineering and R&D forums. Additionally, its stability under various conditions makes it a viable candidate for long-term storage solutions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound thoroughly. These methods confirm its purity and structural integrity, which are essential for quality control in manufacturing. The data generated from these analyses are often shared in open-access journals, another hot topic in the scientific community, as researchers seek transparent and reproducible results.

In summary, 6-Ethyl-5-methyl-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137585-26-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its relevance to contemporary research trends, such as green synthesis and drug development, ensures its continued prominence in scientific discourse. As exploration of its properties expands, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.